Cas no 1936701-91-5 (2-butyl-2-(chloromethyl)oxolane)

2-butyl-2-(chloromethyl)oxolane Chemical and Physical Properties
Names and Identifiers
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- Furan, 2-butyl-2-(chloromethyl)tetrahydro-
- 2-butyl-2-(chloromethyl)oxolane
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- MDL: MFCD31424003
- Inchi: 1S/C9H17ClO/c1-2-3-5-9(8-10)6-4-7-11-9/h2-8H2,1H3
- InChI Key: ATYQTHVLQRYLQO-UHFFFAOYSA-N
- SMILES: O1CCCC1(CCCC)CCl
2-butyl-2-(chloromethyl)oxolane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-677652-2.5g |
2-butyl-2-(chloromethyl)oxolane |
1936701-91-5 | 2.5g |
$2071.0 | 2023-08-31 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01067087-1g |
2-Butyl-2-(chloromethyl)oxolane |
1936701-91-5 | 95% | 1g |
¥5481.0 | 2024-04-17 | |
Enamine | EN300-677652-5g |
2-butyl-2-(chloromethyl)oxolane |
1936701-91-5 | 5g |
$3065.0 | 2023-08-31 | ||
Enamine | EN300-677652-10.0g |
2-butyl-2-(chloromethyl)oxolane |
1936701-91-5 | 10.0g |
$4729.0 | 2023-03-11 | ||
Enamine | EN300-677652-10g |
2-butyl-2-(chloromethyl)oxolane |
1936701-91-5 | 10g |
$4545.0 | 2023-08-31 | ||
Enamine | EN300-677652-1g |
2-butyl-2-(chloromethyl)oxolane |
1936701-91-5 | 1g |
$1057.0 | 2023-08-31 | ||
Enamine | EN300-677652-0.05g |
2-butyl-2-(chloromethyl)oxolane |
1936701-91-5 | 0.05g |
$888.0 | 2023-08-31 | ||
Enamine | EN300-677652-0.25g |
2-butyl-2-(chloromethyl)oxolane |
1936701-91-5 | 0.25g |
$972.0 | 2023-08-31 | ||
Enamine | EN300-677652-5.0g |
2-butyl-2-(chloromethyl)oxolane |
1936701-91-5 | 5.0g |
$3189.0 | 2023-03-11 | ||
Enamine | EN300-677652-0.1g |
2-butyl-2-(chloromethyl)oxolane |
1936701-91-5 | 0.1g |
$930.0 | 2023-08-31 |
2-butyl-2-(chloromethyl)oxolane Related Literature
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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5. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
Additional information on 2-butyl-2-(chloromethyl)oxolane
Professional Introduction to 2-butyl-2-(chloromethyl)oxolane (CAS No. 1936701-91-5)
2-butyl-2-(chloromethyl)oxolane, with the chemical identifier CAS No. 1936701-91-5, is a compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This oxolane derivative, characterized by its unique structural features, exhibits a range of potential applications that make it a subject of extensive study and development. The compound's molecular structure, featuring a chloromethyl group attached to an oxolane ring, positions it as a versatile intermediate in the synthesis of more complex molecules.
The oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, contributes to the compound's stability and reactivity. The presence of the 2-butyl substituent further influences its chemical behavior, making it a valuable building block in the construction of larger organic frameworks. In recent years, the interest in such derivatives has surged due to their utility in various synthetic pathways, particularly in the development of novel pharmaceuticals and agrochemicals.
One of the most compelling aspects of 2-butyl-2-(chloromethyl)oxolane is its role as a precursor in the synthesis of bioactive molecules. The chloromethyl functionality is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions. These reactions are fundamental in medicinal chemistry, allowing for the introduction of diverse functional groups and the creation of complex drug candidates. The compound's ability to undergo such transformations efficiently makes it an attractive choice for researchers aiming to develop new therapeutic agents.
Recent studies have highlighted the compound's potential in the synthesis of antiviral and anticancer agents. The oxolane core is known to enhance binding affinity and metabolic stability, properties that are highly desirable in drug design. For instance, derivatives of 2-butyl-2-(chloromethyl)oxolane have been explored as inhibitors of specific enzymes involved in viral replication. The structural flexibility offered by the oxolane ring allows for precise modifications that can optimize interactions with biological targets.
In addition to its pharmaceutical applications, 2-butyl-2-(chloromethyl)oxolane has shown promise in materials science. Its unique chemical properties make it suitable for use in polymer synthesis and as a crosslinking agent. The ability to incorporate this compound into polymer matrices can lead to materials with enhanced durability and functionality. Such advancements are crucial in industries ranging from electronics to medical devices, where innovative materials play a pivotal role.
The synthesis of 2-butyl-2-(chloromethyl)oxolane itself is an area of active research. Researchers have developed various methods to produce this compound with high yield and purity. One common approach involves the reaction of butanol derivatives with chloromethyl oxiranes under controlled conditions. These synthetic routes are continuously being refined to improve efficiency and reduce byproduct formation, aligning with the growing emphasis on sustainable chemistry practices.
The compound's reactivity also makes it a valuable tool in organic synthesis for constructing complex molecular architectures. The combination of the butyl group and the chloromethyl moiety provides multiple sites for functionalization, enabling chemists to design molecules with tailored properties. This versatility has led to its use in various interdisciplinary projects, where collaboration between organic chemists, biochemists, and pharmacologists is essential.
In conclusion, 2-butyl-2-(chloromethyl)oxolane (CAS No. 1936701-91-5) is a multifaceted compound with significant potential across multiple scientific domains. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research, materials science, and organic synthesis. As our understanding of its properties continues to grow, so too will its applications, driving innovation and progress in these fields.
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